![molecular formula C16H12INO3S B4746351 2-methyl-4-quinolinyl 4-iodobenzenesulfonate](/img/structure/B4746351.png)
2-methyl-4-quinolinyl 4-iodobenzenesulfonate
Overview
Description
2-methyl-4-quinolinyl 4-iodobenzenesulfonate, also known as IQB-9302, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. The compound has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. In
Mechanism of Action
The exact mechanism of action of 2-methyl-4-quinolinyl 4-iodobenzenesulfonate is not fully understood. However, it is believed to exert its biological effects by modulating various cellular signaling pathways. For example, it has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, this compound has been found to activate the p53 pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory, anti-cancer, and anti-viral effects, this compound has been found to exhibit other biochemical and physiological effects. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that this compound may have potential applications in the treatment of neurological disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 2-methyl-4-quinolinyl 4-iodobenzenesulfonate is its broad range of biological activities, which makes it a potentially useful therapeutic agent for a variety of conditions. Additionally, the compound has been found to have low toxicity, which is a desirable characteristic for any potential drug candidate. However, there are also limitations to its use in lab experiments. For example, the synthesis method is complex and time-consuming, which may make it difficult to produce large quantities of the compound for use in experiments.
Future Directions
There are several potential future directions for research involving 2-methyl-4-quinolinyl 4-iodobenzenesulfonate. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the compound's mechanism of action and to identify any potential side effects. Finally, there is potential for the development of new derivatives of this compound with improved biological activity and pharmacokinetic properties.
Scientific Research Applications
2-methyl-4-quinolinyl 4-iodobenzenesulfonate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have anti-cancer activity by inducing apoptosis in cancer cells. It has also been found to have anti-viral activity against the influenza virus.
Properties
IUPAC Name |
(2-methylquinolin-4-yl) 4-iodobenzenesulfonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12INO3S/c1-11-10-16(14-4-2-3-5-15(14)18-11)21-22(19,20)13-8-6-12(17)7-9-13/h2-10H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FREFFUSCQMHHQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)OS(=O)(=O)C3=CC=C(C=C3)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12INO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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